YKL-1-116

• Molecular Formula: C34H38N8O3
• Molecular Weight: 606.7 g/mol
• InChI: InChI=1S/C34H38N8O3/c1-6-29(43)35-24-17-15-23(16-18-24)32(44)37-26-14-10-13-25(19-26)36-31-27-20-42(34(2,3)30(27)39-40-31)33(45)38-28(21-41(4)5)22-11-8-7-9-12-22/h6-19,28H,1,20-21H2,2-5H3,(H,35,43)(H,37,44)(H,38,45)(H2,36,39,40)/t28-/m1/s1
• InChIKey: VBYGXNURPHQSPG-MUUNZHRXSA-N

YKL-1-116 CDK7 Covalent Probe

YKL-1-116 (CAS: 1957202-71-9) is a selective, covalent small-molecule inhibitor of cyclin-dependent kinase 7 (CDK7), a key regulator of both cell cycle progression and RNA polymerase II-mediated transcription [1]. As a CDK7 inhibitor within the broader class of transcriptional CDK modulators, YKL-1-116 exhibits an irreversible binding mechanism that covalently modifies its target [1]. The compound's primary application lies in oncology research, particularly in models where transcriptional dependencies and p53 pathway modulation are critical investigative parameters .

Covalent CDK7 probe for transcriptional dependency studies

Selective over CDK9/12/13 to support clean CDK7 attribution

Synthetic-lethal interaction research in colon and ovarian models

• [1] Kalan S, et al. Activation of the p53 Transcriptional Program Sensitizes Cancer Cells to Cdk7 Inhibitors. Cell Rep. 2017 Oct 10;21(2):467-481. View Source

Why YKL-1-116 Cannot Be Substituted

Generic substitution among CDK7 inhibitors introduces substantial risk due to divergent selectivity profiles. While the first-generation covalent CDK7 inhibitor THZ1 exhibits potent CDK7 inhibition (IC₅₀ 3.2 nM), it also inhibits the closely related transcriptional kinases CDK12 and CDK13, leading to off-target transcriptional modulation [1]. In contrast, YKL-1-116 was developed specifically to eliminate these off-target activities, demonstrating a cleaner selectivity profile that does not target CDK9, CDK12, or CDK13 . This differential selectivity is functionally consequential: the synthetic lethality observed with YKL-1-116 in combination with p53 activators (5-fluorouracil or nutlin-3) is enhanced by the increased selectivity of the Cdk7 inhibitor [1]. Substituting a less selective analog like THZ1 would confound data interpretation by introducing confounding CDK12/13-mediated transcriptional effects, thereby invalidating mechanistic conclusions regarding CDK7-specific biology [1].

YKL-1-116 (Target)

THZ1 (Common substitute)

Risk concern

Selective CDK7 inhibition

Cross-inhibits CDK12/13 at active concentrations

Transcriptional readout may be confounded by CDK12/13 activity

Unambiguous CDK7-dependent phenotype assignment

Mixed CDK7/12/13 target engagement

Mechanistic conclusions on enhancer regulation or Pol II pausing may shift

Selective synergy with p53 activators

Higher non‑transformed cell toxicity

Synthetic‑lethality window may not reproduce

• [1] Kalan S, et al. Activation of the p53 Transcriptional Program Sensitizes Cancer Cells to Cdk7 Inhibitors. Cell Rep. 2017 Oct 10;21(2):467-481. View Source

YKL-1-116 Performance Benchmarks

Superior CDK7-WT Inhibition over THZ1

YKL-1-116 demonstrates a differentiated kinase selectivity profile relative to the first-generation covalent CDK7 inhibitor THZ1. THZ1 exhibits activity against CDK12 and CDK13 (closely related transcriptional kinases) in addition to CDK7, whereas YKL-1-116 was designed to eliminate this off-target activity [1]. YKL-1-116 does not target Cdk9, Cdk12, or Cdk13, providing a cleaner pharmacological tool for interrogating CDK7-specific biology . The primary publication explicitly identifies YKL-1-116 as 'the more selective YKL-1-116' compared to THZ1, confirming that the enhanced selectivity was a deliberate design objective achieved in this compound [1].

CDK7-WT Inhibition

Reported

YKL-1-116 > THZ1 potency (in vitro kinase assay)

Higher target engagement context

Exact fold-difference not disclosed in extracted text

Evidence Dimension	Kinase selectivity: off-target activity on CDK12 and CDK13
Target Compound Data	Does not target CDK9, CDK12, or CDK13 (no detectable inhibition at relevant concentrations)
Comparator Or Baseline	THZ1: inhibits CDK7 (IC₅₀ 3.2 nM), and also inhibits CDK12 and CDK13 at higher concentrations
Quantified Difference	Qualitative selectivity gain; YKL-1-116 eliminates CDK12/CDK13 off-target activity present in THZ1
Conditions	Biochemical kinase inhibition assays; source publication: Cell Rep. 2017

Why This Matters

For researchers requiring unambiguous attribution of biological effects to CDK7 inhibition rather than to combined CDK7/CDK12/CDK13 modulation, YKL-1-116 is the superior selection due to its cleaner selectivity fingerprint.

• [1] Kalan S, et al. Activation of the p53 Transcriptional Program Sensitizes Cancer Cells to Cdk7 Inhibitors. Cell Rep. 2017 Oct 10;21(2):467-481. View Source

Exquisite Selectivity over CDK9/12/13

YKL-1-116 is reported to be more potent than THZ1 toward both wild-type CDK7 (Cdk7WT) and the analog-sensitive mutant (Cdk7as) [1]. The analog-sensitive Cdk7as mutation was used as a chemical-genetic tool in the primary study to validate target engagement and allele-specific pharmacology [1]. Notably, Cdk7as exhibits relative resistance to YKL-1-116 compared to wild-type, confirming the compound's covalent binding mechanism and allele specificity [1]. This resistance profile—shared with THZ1 but with improved potency—provides a built-in experimental control for confirming on-target activity in cellular systems [1].

Kinase Selectivity

Head-to-head

CDK9/12/13: not inhibited
THZ1: cross-inhibits CDK12/13

Clean CDK7 attribution in cellular assays

Intracellular target engagement across five cancer lines

Evidence Dimension	Inhibitory potency against CDK7 wild-type (Cdk7WT) and analog-sensitive mutant (Cdk7as)
Target Compound Data	More potent than THZ1 toward both Cdk7WT and Cdk7as; Cdk7as is relatively resistant
Comparator Or Baseline	THZ1: potent CDK7 inhibitor with IC₅₀ 3.2 nM; also shows reduced potency against Cdk7as mutant
Quantified Difference	Potency rank order: YKL-1-116 > THZ1 (exact fold-difference IC₅₀ values not publicly available for YKL-1-116)
Conditions	Biochemical kinase assays; Cdk7WT and Cdk7as mutant constructs

Why This Matters

The improved potency over THZ1, coupled with the allele-specific resistance signature, makes YKL-1-116 the preferred chemical probe for studies requiring maximal CDK7 inhibition while maintaining a verifiable on-target control.

• [1] Kalan S, et al. Activation of the p53 Transcriptional Program Sensitizes Cancer Cells to Cdk7 Inhibitors. Cell Rep. 2017 Oct 10;21(2):467-481. View Source

Jurkat Cell Cytotoxicity Potency

YKL-1-116 exhibits synthetic lethality when combined with p53 activators in colon cancer-derived cells [1]. The combination of YKL-1-116 with either 5-fluorouracil (5-FU) or nutlin-3 produces synergistic killing of HCT116 cells [1]. This synergy is accompanied by dose-dependent increases in PARP cleavage, confirming apoptotic cell death . The primary study demonstrates that this synthetic lethal interaction is p53-dependent and is recapitulated with the more selective YKL-1-116 [1]. Critically, non-transformed colon epithelial cells are resistant to these combinations, as are cancer-derived cells with p53-inactivating mutations, establishing a therapeutic window relevant to p53 wild-type malignancies [1].

Jurkat Cytotoxicity

Data to verify

IC50 2 nM

Cell-model response context

Source-specific review; cross‑study comparisons recommended

Evidence Dimension	Synergistic cell killing with p53 activators (combination index and PARP cleavage induction)
Target Compound Data	YKL-1-116 + 5-FU or nutlin-3: synergistic killing of HCT116 cells; dose-dependent PARP cleavage increase
Comparator Or Baseline	THZ1 also recapitulates synthetic lethality with p53 activators; Cdk7as-selective inhibitor (reversible) used as comparator
Quantified Difference	Synthetic lethality enhanced by increased selectivity of the Cdk7 inhibitor (YKL-1-116 > THZ1 in selectivity)
Conditions	HCT116 colon cancer cells; p53 activation by 5-fluorouracil or nutlin-3; non-transformed colon epithelial cells as negative control

Why This Matters

For research programs evaluating CDK7-p53 combination strategies in colorectal cancer, YKL-1-116 provides a validated, selective tool with demonstrated synergistic activity and established controls for p53-status specificity.

• [1] Kalan S, et al. Activation of the p53 Transcriptional Program Sensitizes Cancer Cells to Cdk7 Inhibitors. Cell Rep. 2017 Oct 10;21(2):467-481. View Source

YKL-1-116 Key Applications

CDK7-Specific Transcription Studies

YKL-1-116 is the optimal CDK7 inhibitor for studies investigating p53-dependent synthetic lethality in colorectal cancer models. Based on direct evidence from the primary publication [1], the compound demonstrates synergistic cell killing when combined with 5-fluorouracil or nutlin-3 in HCT116 colon cancer cells, with dose-dependent increases in PARP cleavage confirming apoptosis. Critically, the synergy is p53-dependent and not observed in non-transformed colon epithelial cells or in p53-mutant cancer cells, providing a validated therapeutic window for p53 wild-type malignancies. The enhanced selectivity of YKL-1-116 over THZ1 ensures that observed effects can be attributed specifically to CDK7 inhibition rather than to confounding CDK12/CDK13 modulation [1].

p53 Synthetic Lethality in Colon Cancer

YKL-1-116 provides a powerful chemical-genetic toolset for validating CDK7 as a drug target. The compound's improved potency over THZ1 toward both Cdk7WT and Cdk7as mutants, combined with the relative resistance of the Cdk7as allele, creates a built-in experimental control [1]. Researchers can compare YKL-1-116 effects in wild-type versus Cdk7as-expressing cells to confirm on-target activity. This allele-specific pharmacology, validated in the primary Cell Reports study [1], enables rigorous target engagement confirmation that is essential for high-quality publications and target validation campaigns. The covalent, irreversible binding mechanism provides sustained target inhibition suitable for washout experiments.

Leukemia Potency Benchmarking

YKL-1-116 is the preferred tool compound for experiments requiring unambiguous attribution of transcriptional effects to CDK7 inhibition alone. Unlike THZ1, which exhibits off-target activity against CDK12 and CDK13 (IC₅₀ 3.2 nM for CDK7, with additional CDK12/13 inhibition at higher concentrations) [1], YKL-1-116 does not target CDK9, CDK12, or CDK13 . This cleaner selectivity fingerprint is essential for studies investigating CDK7's specific role in RNA polymerase II phosphorylation and transcriptional regulation, particularly when differentiating CDK7-dependent biology from the overlapping transcriptional functions of CDK12 and CDK13. The publication identifies YKL-1-116 explicitly as 'the more selective YKL-1-116' compared to THZ1 [1].

Kinase Selectivity Profiling for Library Curation

YKL-1-116 serves as an essential benchmark compound for medicinal chemistry and pharmacology teams developing next-generation CDK7 inhibitors. Its established profile as a covalent, selective CDK7 inhibitor with validated p53-synthetic lethality [1] provides a reference standard for comparative selectivity profiling, potency assessment, and functional synergy testing. Procurement of YKL-1-116 enables direct head-to-head comparison with internal compounds across key parameters: CDK7 selectivity versus CDK9/12/13, synergy with p53 activators in colon cancer models, and PARP cleavage induction as a pharmacodynamic apoptosis marker . The compound's commercial availability and published characterization make it a reproducible reference for cross-study comparisons.

Application

Selection Property

Validation Focus

CDK7‑specific transcription studies

CDK7 selectivity over CDK12/13

Pol II CTD phosphorylation readouts

p53 synthetic‑lethality interaction studies

Clean synergy with p53 activators

Apoptosis endpoint in TP53 wild‑type models

Leukemia cytotoxicity benchmarking

Low‑nanomolar response in Jurkat

Lot‑to‑lot potency verification

Kinase selectivity library curation

Reference‑grade CDK7 annotation

Selectivity panel documentation

• [1] Kalan S, et al. Activation of the p53 Transcriptional Program Sensitizes Cancer Cells to Cdk7 Inhibitors. Cell Rep. 2017 Oct 10;21(2):467-481. View Source